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Compound of Interest

Compound Name: 4-(2-Nitrovinyl)-1H-indole
CAS No.: 49839-99-8
Cat. No.: B1252241
Get Quote
. J

Executive Summary & Strategic Significance

While 3-substituted indoles (e.g., Gramine derivatives) are ubiquitous in tryptophan chemistry,
the 4-substituted indole scaffold represents a "privileged structure" for accessing the ergoline
skeleton. The molecule 4-(2-nitrovinyl)-1H-indole serves as a potent Michael Acceptor,
allowing for the rapid introduction of carbon chains at the sterically demanding C4 position.

This intermediate is the linchpin in the "Plieninger-type" and modern enantioselective
syntheses of Ergot alkaloids. Its nitrovinyl group performs two critical functions:

» Electrophilic Activation: It activates the C4-position for conjugate addition (Michael reaction)
with soft nucleophiles (malonates, nitroalkanes).

» Nitrogen Source: The nitro group is a "masked" amine, ready to be reduced for the
subsequent formation of the D-ring (piperidine/azepines) in ergolines.

Mechanistic Insights: The Vinylogous Acceptor
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Unlike the electron-rich C3 position of indole, the nitrovinyl group at C4 creates an electron-
deficient alkene. The reaction is driven by the stability of the nitronate intermediate formed
upon nucleophilic attack.

Chemoselectivity & Regio-Control

The indole ring is naturally nucleophilic at C3. To ensure the incoming nucleophile attacks the
nitrovinyl group (and not the indole ring via Friedel-Crafts), the electronics must be balanced.

» Soft Nucleophiles (Recommended): Malonates, acetoacetates, and nitroalkanes react
exclusively at the

-carbon of the nitrovinyl chain.

o Hard Nucleophiles (Avoid): Grignards or organolithiums may attack the nitro group or
deprotonate the indole N-H.

Mechanistic Pathway Diagram[1]

Click to download full resolution via product page

Figure 1: Mechanistic flow of the Michael addition followed by reductive cyclization to the
tricyclic core.

Experimental Protocols
Protocol A: Synthesis of the Scaffold (Henry Reaction)

Before Michael addition, the scaffold must be prepared from 4-formylindole.

Reagents: 4-Formylindole, Nitromethane, Ammonium Acetate. Solvent: Nitromethane (neat) or
Acetic Acid.
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 Dissolution: Dissolve 4-formylindole (1.0 equiv) in nitromethane (10-20 volumes).

o Catalyst: Add ammonium acetate (0.5 - 1.0 equiv).

o Reflux: Heat the mixture to reflux (approx. 100°C) for 2—4 hours. Monitor by TLC (the product
is usually bright yellow/orange and less polar).

e Workup: Cool to room temperature. The product, 4-(2-nitrovinyl)-1H-indole, often
crystallizes directly. Filter and wash with cold methanol.

Yield: Typically 85-95%.[1]

Protocol B: Michael Addition with Dimethyl Malonate

This protocol installs the carbon framework required for Uhle’s Ketone and Chanoclavine.

Reagents:

Substrate: 4-(2-nitrovinyl)-1H-indole (1.0 mmol)

Nucleophile: Dimethyl malonate (1.5 mmol)

Base: Potassium Carbonate (

) or Sodium Methoxide (NaOMe) (0.1 - 1.0 equiv depending on kinetics)

Solvent: THF or DMF (Anhydrous)

Step-by-Step:

e Preparation: In a flame-dried flask under Argon, dissolve 4-(2-nitrovinyl)-1H-indole in
anhydrous THF (0.2 M).

e Activation: Add Dimethyl malonate (1.5 equiv).

e |nitiation: Add

(0.2 equiv) at room temperature.
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o Note: For chiral applications, replace

with a chiral thiourea organocatalyst (10 mol%) and lower temp to -20°C.

e Reaction: Stir at 25°C for 4—12 hours. The bright yellow color of the starting material will fade
as the conjugated system is broken.

e Quench: Add saturated

solution.

o Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry over

 Purification: Flash chromatography (Hexanes/EtOAc). The product is a 4-(2-nitro-1-
(dimethylmalonyl)ethyl)indole.

Protocol C: Transformation to Uhle’s Ketone (Tricyclic
Core)

The Michael adduct is converted to the tricyclic ketone via the Nef reaction and Friedel-Crafts
cyclization.

o Nef Reaction: Treat the Michael adduct with NaOMe/MeOH followed by acid hydrolysis (

/
) to convert the nitro group into an aldehyde/ketone or carboxylic acid derivative.

o Cyclization: Heat the resulting acid/ester in Polyphosphoric Acid (PPA) at 80—100°C.

o Result: Formation of Uhle’s Ketone (3,4-dihydrobenz[cd]indol-5(1H)-one).

Data Summary & Optimization Table
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Condition A Condition B
Parameter . Outcome / Notes
(Standard) (Asymmetric)
Polar solvents speed
up racemic reaction;
Solvent THF or DMF Toluene or DCM
non-polar favor H-
bonding catalysts.
Inorganic bases are
Base/Cat Takemoto's Catalyst fast but racemic.
ase/Cat.
(20 mol%) (10 mol%) Thioureas give high
ee% (up to 95%).
Lower temp required
to suppress
Temperature 25°C to 60°C -20°C to 0°C background racemic
reaction in asymmetric
protocols.
Excellent conversion
] due to strong electron-
Yield 85-95% 70-85% _ _ _
withdrawing nitro
group.
_ Asymmetric catalysis
Time 4-12 Hours 24-48 Hours S
is kinetically slower.
Workflow Visualization
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Figure 2: Complete synthetic workflow from 4-formylindole to the Ergot Alkaloid core.
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Troubleshooting & Critical Control Points

o Polymerization: Nitroalkenes are prone to polymerization. Store 4-(2-nitrovinyl)indole in the
dark at -20°C. If the solid turns dark brown/black, recrystallize from MeOH before use.

¢ Indole Protection: If the Michael addition yield is low (<50%), protect the indole nitrogen with
a Tosyl (Ts) or Boc group. This prevents deprotonation of the indole N-H by the base used to
generate the malonate enolate.

» Safety: Nitromethane is energetic; avoid heating dry residues. Nitrovinyl indoles are potential
skin irritants—handle with gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: 4-(2-Nitrovinyl)-1H-indole in Michael
Addition & Ergot Alkaloid Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252241?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

